4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(3-chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C17H15ClFN3O3/c1-25-15-9-14(2-3-20-15)22-5-4-21(10-16(22)23)17(24)11-6-12(18)8-13(19)7-11/h2-3,6-9H,4-5,10H2,1H3
• InChI Key: PZEURQZKMDSFJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC(=CC(=C3)Cl)F
• Molecular Formula: C17H15ClFN3O3
• Molecular Weight: 363.8 g/mol

Description

4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one, also known as CFMP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine.

Mechanism of Action

4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one exerts its pharmacological effects by binding to specific targets in the body. In cancer cells, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one binds to tubulin, a protein involved in cell division, leading to cell cycle arrest and apoptosis. In Alzheimer's disease, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one binds to beta-secretase, an enzyme involved in the formation of amyloid-beta plaques, leading to a reduction in amyloid-beta deposition. 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one also modulates dopamine and serotonin receptors by binding to them, leading to changes in neurotransmitter release and signaling.
Biochemical and Physiological Effects
4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to have a wide range of biochemical and physiological effects. In cancer cells, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one induces cell cycle arrest and apoptosis, leading to inhibition of tumor growth. In Alzheimer's disease, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one reduces amyloid-beta deposition and neuroinflammation, leading to improved cognitive function. In schizophrenia, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one modulates dopamine and serotonin receptors, leading to changes in neurotransmitter release and signaling.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one for lab experiments is its high potency and selectivity for its targets, making it a useful tool for studying specific biological processes. However, one limitation of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. One potential area of research is the development of new analogs of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one with improved pharmacological properties. Another area of research is the investigation of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one's potential applications in the treatment of other diseases, such as Parkinson's disease and depression. Finally, further studies are needed to elucidate the precise mechanisms of action of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one and its potential side effects.

Synthesis Methods

The synthesis of 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one involves the reaction of 3-chloro-5-fluorobenzoic acid, 2-methoxypyridine-4-carboxylic acid, and piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one.

Scientific Research Applications

4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been extensively studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and schizophrenia. 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease, 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to improve cognitive function by reducing amyloid-beta deposition and neuroinflammation. 4-(3-Chloro-5-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has also been found to modulate dopamine and serotonin receptors in the brain, making it a potential treatment for schizophrenia.